Cas no 1352528-72-3 (6-Iodo-2-methyl-nicotinic acid methyl ester)

• Product Name: 6-Iodo-2-methyl-nicotinic acid methyl ester
• CAS No: 1352528-72-3
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 5179114
• Update Time: 2025-06-11

6-Iodo-2-methyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-nicotinic acid methyl ester
• Methyl 6-iodo-2-methylnicotinate

• Inchi： 1S/C8H8INO2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3
• InChI Key： KENJXEANVZCLHK-UHFFFAOYSA-N
• SMILES： C1(C)=NC(I)=CC=C1C(OC)=O

Additional information on 6-Iodo-2-methyl-nicotinic acid methyl ester

Introduction to 6-Iodo-2-methyl-nicotinic acid methyl ester (CAS No. 1352528-72-3)

6-Iodo-2-methyl-nicotinic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1352528-72-3, is a significant compound in the realm of medicinal chemistry and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules widely studied for their biological activities and potential therapeutic applications. The presence of an iodine atom at the 6-position and a methyl ester group at the 3-position endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 6-Iodo-2-methyl-nicotinic acid methyl ester contribute to its reactivity and utility in various chemical transformations. The iodine substituent, for instance, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds. Additionally, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, providing another pathway for structural diversification.

In recent years, nicotinic acid derivatives have garnered considerable attention due to their diverse pharmacological effects. Among these effects, their ability to modulate lipid metabolism and cholesterol levels has been extensively studied. Compounds like aspirin and other nonsteroidal anti-inflammatory drugs (NSAIDs) are well-known examples of nicotinic acid derivatives that have found clinical utility. Furthermore, nicotinic acid derivatives have been explored for their potential in treating metabolic disorders such as hyperlipidemia and type 2 diabetes.

The synthesis of 6-Iodo-2-methyl-nicotinic acid methyl ester involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Starting from commercially available precursors, the introduction of the iodine atom typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed iodination. Subsequent methylation at the 3-position is achieved using reagents like dimethyl sulfate or methyl iodide in the presence of a base. Each step must be meticulously optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of 6-Iodo-2-methyl-nicotinic acid methyl ester is its role as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced pharmacological profiles. For instance, modifications at the 5-position or 3-position have been investigated to improve bioavailability and target specificity. The iodine atom also allows for further derivatization, enabling the creation of analogs with tailored properties for specific biological targets.

Recent advancements in computational chemistry have further accelerated the discovery process involving 6-Iodo-2-methyl-nicotinic acid methyl ester. Molecular modeling techniques enable researchers to predict the behavior of this compound in various biological systems, thereby guiding the design of more effective drug candidates. By integrating experimental data with computational insights, scientists can optimize synthetic routes and predict potential side effects before conducting costly wet-lab experiments.

The pharmaceutical industry has shown particular interest in nicotinic acid derivatives due to their well-documented safety profiles and efficacy. Drugs such as fenofibrate and gemfibrozil are examples of nicotinic acid derivatives used in managing hyperlipidemia. The development pipeline continues to expand with new compounds entering clinical trials each year. 6-Iodo-2-methyl-nicotinic acid methyl ester stands out as a promising building block for future therapeutics, particularly in addressing metabolic and cardiovascular diseases.

The environmental impact of synthesizing 6-Iodo-2-methyl-nicotinic acid methyl ester is another critical consideration in modern drug development. Green chemistry principles emphasize minimizing waste and hazardous byproducts while maximizing efficiency. Innovations such as flow chemistry and biocatalysis offer sustainable alternatives to traditional batch processing methods. These approaches not only reduce environmental footprint but also enhance scalability, making them attractive for industrial applications.

In conclusion,6-Iodo-2-methyl-nicotinic acid methyl ester (CAS No. 1352528-72-3) is a multifaceted compound with significant implications in medicinal chemistry and drug discovery. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel therapeutic agents targeting metabolic disorders and other diseases. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing pharmaceutical science.